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Abstract

3-Acetylbiphenyl, with the CAS registry number 3112-01-4, is an aromatic ketone that holds
significance as a versatile intermediate in organic synthesis. Its biphenyl framework is a
privileged scaffold in medicinal chemistry, suggesting its potential utility in the development of
novel therapeutic agents. This technical guide provides an in-depth overview of the core
chemical and physical properties, synthesis methodologies, and spectroscopic characterization
of 3-acetylbiphenyl. Additionally, it explores the potential biological activities of acetylated
biphenyl compounds, offering insights for researchers and professionals in drug discovery and
development.

Chemical and Physical Properties

3-Acetylbiphenyl, also known as 1-([1,1'-biphenyl]-3-yl)ethan-1-one or 3-phenylacetophenone,
is a solid at room temperature.[1][2][3] The fundamental physicochemical properties of 3-
acetylbiphenyl are summarized in the table below.
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Property Value Reference(s)
CAS Number 3112-01-4

Molecular Formula C14H120

Molecular Weight 196.24 g/mol

White to light yellow
Appearance _ [31[4]
solid/crystal

Melting Point 36 °C [2]

Boiling Point 137-138 °C at 1 Torr [2]
HUHQPWCDGRZWMH-

INChl Key

UHFFFAOYSA-N

SMILES CC(=0O)clccec(cl)-c2cceec2

Synthesis of 3-Acetylbiphenyl

The synthesis of 3-acetylbiphenyl can be primarily achieved through two well-established
synthetic routes in organic chemistry: the Suzuki-Miyaura cross-coupling reaction and the
Friedel-Crafts acylation.

Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura coupling is a powerful palladium-catalyzed carbon-carbon bond-forming
reaction.[5] For the synthesis of 3-acetylbiphenyl, this involves the reaction of a phenylboronic
acid with a halogenated acetophenone derivative.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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